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Compound of Interest

2-(Benzyloxy)ethanamine
Compound Name:
hydrochloride

Cat. No.: B051211

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Benzyloxy)ethanamine
hydrochloride (CAS Number: 10578-75-3), a versatile building block with applications in
synthetic chemistry and drug discovery. This document consolidates key physicochemical data,
spectroscopic information, synthesis protocols, and explores its potential in the development of
novel therapeutics.

Physicochemical Properties

2-(Benzyloxy)ethanamine hydrochloride is a white to off-white solid. Its key physicochemical
properties are summarized in the table below for easy reference and comparison.
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Property Value Reference
CAS Number 10578-75-3
Molecular Formula CoH14CINO
Molecular Weight 187.67 g/mol
Melting Point 142-147 °C
N ) 240.6 °C at 760 mmHg (of free

Boiling Point

base)
Appearance White to off-white solid/powder
Purity Typically >97%

Room temperature, in a dry
Storage

area

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the identification and characterization of 2-
(Benzyloxy)ethanamine hydrochloride.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum provides characteristic signals for the protons in the molecule.
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Chemical Shift Lo . .
Multiplicity Integration Assignment Reference
(3) ppm
8.01 bs 3H -NHsz*
Aromatic protons
7.35-7.36 m 5H
(CeHs)
4.54 S 2H -O-CHz-Ph
3.63 t,J =5.60 Hz 2H -CH2-O-
3.01 t,J=5.20 Hz 2H -CH2-NHs*

Solvent: DMSO-
de, Instrument:
400 MHz

Infrared (IR) Spectroscopy

While specific IR data for the hydrochloride salt is not readily available, the spectrum of the free
base, 2-(Benzyloxy)ethanamine, shows characteristic peaks. The hydrochloride salt would be
expected to show additional broad absorption bands corresponding to the N-H stretching of the
ammonium salt.

**2.3. Mass Spectrometry (
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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